82186-77-4

Lumefantrine

In Stock

• CAS RN:
• 82186-77-4

• Formula:
• C30H32Cl3NO

• InChI:
• InChI=1S/C30H32Cl3NO/c1-3-5-13-34(14-6-4-2)19-29(35)28-18-23(33)17-27-25(15-20-7-9-21(31)10-8-20)26-16-22(32)11-12-24(26)30(27)28/h7-12,15-18,29,35H,3-6,13-14,19H2,1-2H3/b25-15-

• InChIKey:
• DYLGFOYVTXJFJP-MYYYXRDXSA-N

• Lumefantrine is an antimalarial drug that is used in combination with artemether. The pairing of lumefantrine and artemether is a major form of oral artemisinin combination therapy used against uncomplicated P. falciparum malaria. Lumefantrine also blocks the rapidly activating delayed-rectifier potassium channel (IKr;  IC50 = 8.1 µM).
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Lumefantrine is a member of the class of fluorenes that is 9-(p-chlorobenzylidene)-9H-fluorene which is substitutec by chlorine at positions 2 and 7, and by a 2-(dibutylamino)-1-hydroxyethyl group at position 4. An antimalarial drug used in combination with artemether for the treatment of multi-drug resistant strains of fa...

2-(dibutylamino)-1-{2,7-dichloro-9-[(4-chlorophenyl)methylidene]-9H-fluoren-4-yl}ethan-1-ol

• CAS RN:
• 204133-10-8; 82186-77-4

• Formula:
• C30H32Cl3NO

• InChI:
• InChI=1S/C30H32Cl3NO/c1-3-5-13-34(14-6-4-2)19-29(35)28-18-23(33)17-27-25(15-20-7-9-21(31)10-8-20)26-16-22(32)11-12-24(26)30(27)28/h7-12,15-18,29,35H,3-6,13-14,19H2,1-2H3

• InChIKey:
• DYLGFOYVTXJFJP-UHFFFAOYSA-N

• 2-(dibutylamino)-1-{2,7-dichloro-9-[(4-chlorophenyl)methylidene]-9H-fluoren-4-yl}ethan-1-ol is a useful research compound. Its molecular formula is C30H32Cl3NO and its molecular weight is 528.94. The purity is usually 95%.